N-(3-Amino-4-methylphenyl)-3-methoxybenzamide

• IUPAC Name: N-(3-amino-4-methylphenyl)-3-methoxybenzamide
• InChI: InChI=1S/C15H16N2O2/c1-10-6-7-12(9-14(10)16)17-15(18)11-4-3-5-13(8-11)19-2/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key: KWOGQGLGNVKJSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)OC)N
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• CAS No.: 1016837-54-9

Description

N-(3-Amino-4-methylphenyl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Molecular Structure and Intermolecular Interactions

N-(3-Amino-4-methylphenyl)-3-methoxybenzamide and its derivatives are studied for their molecular structures and intermolecular interactions. These compounds are characterized by various methods like NMR, elemental analysis, and X-ray diffraction. Understanding the molecular structure is crucial for applications in material science and pharmaceutical research. For instance, a study by Karabulut et al. (2014) focused on the molecular structure of a similar compound, N-3-hydroxyphenyl-4-methoxybenzamide, highlighting the significance of intermolecular interactions in determining molecular geometry (Karabulut et al., 2014).

2. Antiviral Activity

Some derivatives of this compound exhibit promising antiviral activities. For example, a study by Ji et al. (2013) synthesized a series of N-phenylbenzamide derivatives, finding that some compounds, like 3-amino-N-(4-bromophenyl)-4-methoxybenzamide, showed activity against Enterovirus 71 strains at low micromolar concentrations. This suggests potential applications in developing antiviral drugs (Ji et al., 2013).

3. Antioxidant Activity

The electrochemical oxidation of amino-substituted benzamide derivatives, including compounds similar to this compound, indicates their capacity to act as antioxidants. The study by Jovanović et al. (2020) suggests that understanding the electrochemical behavior of these compounds can shed light on their free radical scavenging activity, which is crucial in designing potent antioxidants (Jovanović et al., 2020).

4. Psycho- and Neurotropic Properties

Derivatives of this compound are also explored for their psycho- and neurotropic properties. A study by Podolsky et al. (2017) examined the effects of similar compounds on various behavioral and neurological parameters, indicating potential applications in neuropharmacology and the treatment of psychological disorders (Podolsky et al., 2017).

5. Synthesis of Complex Molecular Architectures

These compounds are used in the synthesis of complex molecular architectures, such as isoquinolinones and naphthyridines, which have applications in material science and pharmaceuticals. For example, Li et al. (2019) described a Rh(III)-catalyzed method to synthesize 3-amino-4-arylisoquinolinones, demonstrating the versatility of these compounds in synthetic chemistry (Li et al., 2019).

6. Antimicrobial Screening

This compound derivatives have been screened for antimicrobial activity. A study by Desai et al. (2013) synthesized and tested a series of benzamide derivatives, including 4-methoxybenzamides, for their antibacterial and antifungal properties. This research is crucial for developing new treatments for microbial diseases (Desai et al., 2013).

Future Directions

The continuous flow microreactor system developed for the synthesis of “N-(3-Amino-4-methylphenyl)benzamide” could be a more effective and accessible method for its synthesis. This method has less synthesis steps and reagents consumption compared to other methods.